Cas no 77196-81-7 (1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI))

• Product Name: 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI)
• CAS No: 77196-81-7
• MF: C₈H₁₀N₄O₂
• MW: 196.183142185211
• CID: 567639
• PubChem ID: 64136
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI)
• CAFFEINE, [1-METHYL-14C]
• (14-C)Caffeine
• [methyl-14C] caffeine
• 1H-Purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-1-(methyl-14C)-
• AC1L20IO
• AC1Q3Z21
• Caffeine-1-methyl-14C
• (1-Me-14C)caffeine
• 3,7-Dimethyl-1-(114C)methylpurine-2,6-dione
• DTXSID30227945
• 77196-81-7
• Caffeine,[1-methyl-14c]

• Inchi： 1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i3+2
• InChI Key： RYYVLZVUVIJVGH-YZRHJBSPSA-N
• SMILES： O=C1C2=C(N=CN2C)N(C)C(N1[14CH3])=O

Computed Properties

• Exact Mass: 196.083618
• Monoisotopic Mass: 196.083618
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 58.4

Experimental Properties

• Density: 1.45
• Flash Point: 17 °C
• Refractive Index: 1.679

1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI) Security Information

• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： 16
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：11
• Safety Term：16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines